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Introduction
LysoTracker Yellow HCK-123 is a fluorescent probe that is highly selective for acidic

organelles, such as lysosomes.[1][2] This cell-permeable dye consists of a fluorophore linked to

a weak base that is only partially protonated at neutral pH, allowing it to freely cross cell

membranes.[1][2] Upon entering the acidic environment of lysosomes, the probe becomes

protonated and accumulates, leading to a bright yellow fluorescence.[1][2] This characteristic

makes LysoTracker Yellow HCK-123 an invaluable tool for studying the localization, trafficking,

and dynamics of lysosomes in living cells using confocal microscopy. Its utility is particularly

noted in the study of cellular processes such as autophagy, where lysosomes play a critical

role.[1]

Quantitative Data Summary
The optimal concentration of LysoTracker Yellow HCK-123 is crucial for achieving high signal-

to-noise ratios while maintaining cell health. The recommended concentrations from various

sources are summarized below. It is advised to perform a titration experiment to determine the

optimal concentration for your specific cell type and experimental conditions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15555819?utm_src=pdf-interest
https://www.fishersci.com/shop/products/molecular-probes-lysotracker-yellow-hck-123/L12491
https://www.labmall.co.kr/shop/item.php?it_id=c025150241THE&device=pc
https://www.fishersci.com/shop/products/molecular-probes-lysotracker-yellow-hck-123/L12491
https://www.labmall.co.kr/shop/item.php?it_id=c025150241THE&device=pc
https://www.fishersci.com/shop/products/molecular-probes-lysotracker-yellow-hck-123/L12491
https://www.labmall.co.kr/shop/item.php?it_id=c025150241THE&device=pc
https://www.fishersci.com/shop/products/molecular-probes-lysotracker-yellow-hck-123/L12491
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommended Value Source

Stock Solution Concentration 1 mM in DMSO

MedchemExpress.com, Cell

Biology and Bioimaging

Core[3][4]

Working Concentration Range 0.1 - 50 µM MedchemExpress.com[3]

Optimal Working

Concentration
50 - 75 nM Thermo Fisher Scientific[5]

Suggested Working Dilution
1:10,000 from 1 mM stock

(yields 100 nM)

Cell Biology and Bioimaging

Core[4]

Optimal Selectivity

Concentration
~50 nM AAT Bioquest[6]

Excitation Maximum 465 nm
Thermo Fisher Scientific, AAT

Bioquest[6][7][8][9][10]

Emission Maximum 535 nm
Thermo Fisher Scientific, AAT

Bioquest[6][7][8][9][10]

Incubation Time 30 minutes to 2 hours

MedchemExpress.com, Cell

Biology and Bioimaging

Core[3][4]

Incubation Temperature 37°C

MedchemExpress.com, Cell

Biology and Bioimaging

Core[3][4]

Experimental Protocols
This section provides a detailed protocol for staining live cells with LysoTracker Yellow HCK-

123 for subsequent analysis by confocal microscopy.

Materials
LysoTracker Yellow HCK-123 (1 mM stock in DMSO)

Live cells cultured on coverslips or in imaging dishes
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Complete cell culture medium

Phosphate-buffered saline (PBS)

Confocal microscope with appropriate filter sets

Staining Protocol
Cell Preparation: Culture cells on a suitable imaging vessel (e.g., glass-bottom dish or

coverslip) to the desired confluency.

Prepare Staining Solution:

Thaw the 1 mM LysoTracker Yellow HCK-123 stock solution at room temperature.

Dilute the stock solution in pre-warmed (37°C) complete cell culture medium to the desired

final working concentration (a starting concentration of 50-100 nM is recommended).

Cell Staining:

Remove the culture medium from the cells.

Add the pre-warmed staining solution to the cells.

Incubate the cells at 37°C in a 5% CO₂ incubator for 30 minutes to 2 hours. The optimal

incubation time may vary depending on the cell type.

Washing:

Remove the staining solution.

Wash the cells once with pre-warmed PBS.[3]

Replace the PBS with fresh pre-warmed complete cell culture medium.

Imaging:

Image the cells immediately on a confocal microscope.
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Set the excitation wavelength to ~465 nm and the emission detection to ~535 nm.

Visualizations
Experimental Workflow
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Caption: Workflow for staining live cells with LysoTracker Yellow HCK-123.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15555819?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action
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Caption: Mechanism of LysoTracker accumulation in acidic lysosomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.com/shop/products/molecular-probes-lysotracker-yellow-hck-123/L12491
https://www.fishersci.com/shop/products/molecular-probes-lysotracker-yellow-hck-123/L12491
https://www.labmall.co.kr/shop/item.php?it_id=c025150241THE&device=pc
https://www.medchemexpress.com/lysotracker-yellow-hck-123.html
https://labs.pbrc.edu/cellbiology/documents/CellBiologyandBioimagingCoreStainingProtocols_120114.pdf
https://tools.thermofisher.com/content/sfs/manuals/mp07525.pdf
https://aatbioquest.blogspot.com/2017/03/the-spectra-of-lysotracker-probes.html?m=1
https://www.thermofisher.com/order/catalog/product/L12491
https://www.thermofisher.com/order/catalog/product/L12491
https://www.thermofisher.com/us/en/home/references/molecular-probes-the-handbook/tables/summary-of-our-lysotracker-and-lysosensor-probes.html
https://www.thermofisher.com/us/en/home/references/molecular-probes-the-handbook/tables/summary-of-our-lysotracker-and-lysosensor-probes.html
http://www.ulab360.com/product.php?mod=view&id=3535&code=L12491
https://www.thermofisher.cn/order/catalog/product/cn/zh/L12491
https://www.thermofisher.cn/order/catalog/product/cn/zh/L12491
https://www.benchchem.com/product/b15555819#optimal-concentration-of-lysotracker-yellow-hck-123-for-confocal-microscopy
https://www.benchchem.com/product/b15555819#optimal-concentration-of-lysotracker-yellow-hck-123-for-confocal-microscopy
https://www.benchchem.com/product/b15555819#optimal-concentration-of-lysotracker-yellow-hck-123-for-confocal-microscopy
https://www.benchchem.com/product/b15555819#optimal-concentration-of-lysotracker-yellow-hck-123-for-confocal-microscopy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15555819?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

